Cas no 481-73-2 (9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)-)

9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)- structure
481-73-2 structure
Product Name:9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)-
CAS No:481-73-2
MF:C15H10O6
MW:286.236304759979
MDL:MFCD02751656
CID:330387
PubChem ID:361512
Update Time:2025-04-19

9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)-
    • Citreorosein
    • 1,3,8-trihydroxy-6-(hydroxymethyl)anthracene-9,10-dione
    • 1,3,8-Trihydroxy-6-hydroxymethylanthraquinone
    • AKOS028108661
    • DTXSID60197420
    • AC-37073
    • 481-73-2
    • NSC624612
    • NS00067889
    • F21513
    • 1,3,8-TRIHYDROXY-6-(HYDROXYMETHYL)-9,10-DIHYDROANTHRACENE-9,10-DIONE
    • CHEBI:81348
    • 1,3,8-Trihydroxy-6-(hydroxymethyl)anthra-9,10-quinone
    • CHEMBL290932
    • Anthraquinone, 1,3,8-trihydroxy-6-(hydroxymethyl)-Hydroxyemodin; NSC 624612; omega-Hydroxyemodin
    • BRD-K95337480-001-01-4
    • BDBM50020376
    • HY-N3592
    • CS-0023907
    • UNII-O2H2Z421AP
    • 1,3,8-TRIHYDROXY-6-(HYDROXYMETHYL)ANTHRAQUINONE
    • HYDROXYEMODIN, .OMEGA.-
    • FS-9919
    • CCRIS 1319
    • HYDROXYEMODIN
    • SCHEMBL18048123
    • 1,3,8-Trihydroxy-6-(hydroxymethyl)-9,10-Anthracenedione
    • Omega-hydroxyemodin
    • C17810
    • NSC-624612
    • w-Hydroxyemodin
    • 9,10-Anthracenedione, 1,3,8-trihydroxy-6-(hydroxymethyl)-
    • NCGC00180600-01
    • Q27155287
    • ANTHRAQUINONE, 1,3,8-TRIHYDROXY-6-(HYDROXYMETHYL)-
    • 3-(4-TERT-BUTYL-PHENOXY)-BENZYL-HYDRAZINE
    • Anthraquinone, 1,3,8-trihydroxy-6-(hydroxymethyl)-ydroxyemodin; NSC 624612; -Hydroxyemodin
    • ACon1_001349
    • O2H2Z421AP
    • .omega.-Hydroxyemodin
    • GTPL11005
    • ConMedNP.2911
    • DA-62351
    • [ "" ]
    • MDL: MFCD02751656
    • Inchi: 1S/C15H10O6/c16-5-6-1-8-12(10(18)2-6)15(21)13-9(14(8)20)3-7(17)4-11(13)19/h1-4,16-19H,5H2
    • InChI Key: YQHZABGPIPECSQ-UHFFFAOYSA-N
    • SMILES: OC1=CC(CO)=CC2C(C3C=C(C=C(C=3C(C=21)=O)O)O)=O

Computed Properties

  • Exact Mass: 286.04800
  • Monoisotopic Mass: 286.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 57
  • XLogP3: 1.5
  • Topological Polar Surface Area: 115A^2

Experimental Properties

  • Color/Form: Orange powder
  • Density: 1.702
  • Boiling Point: 672.3°Cat760mmHg
  • Flash Point: 374.4°C
  • Refractive Index: 1.783
  • PSA: 115.06000
  • LogP: 1.07110
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)- Security Information

9,10-Anthracenedione,1,3,8-trihydroxy-6- (hydroxymethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1504-1 mg
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¥ 2,140 2023-07-11
TargetMol Chemicals
TN1504-1 mL * 10 mM (in DMSO)
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¥ 8300 2023-09-15
TargetMol Chemicals
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¥ 6890 2024-07-20
eNovation Chemicals LLC
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$1550 2025-03-03
Aaron
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1PlusChem
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$445.00 2024-05-01
A2B Chem LLC
AG28296-5mg
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$385.00 2024-04-19

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